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Compound of Interest

Compound Name: Salvigenin

Cat. No.: B1681415 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Salvigenin, a naturally occurring flavonoid with significant research interest. Adherence to

these procedures is critical to ensure a safe laboratory environment and the integrity of your

research.

I. Understanding the Risks: Hazard Identification
Salvigenin is classified as a hazardous substance. The primary risks associated with its

handling are:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation upon contact.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

A summary of Salvigenin's hazard information is presented in the table below.
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Hazard Classification GHS Code Description

Acute toxicity, Oral H302 Harmful if swallowed[1]

Skin irritation H315 Causes skin irritation[1]

Eye irritation H319 Causes serious eye irritation[1]

Specific target organ toxicity

(single exposure)
H335

May cause respiratory

irritation[1]

II. Personal Protective Equipment (PPE): Your First
Line of Defense
Appropriate personal protective equipment is mandatory when handling Salvigenin. The

following table outlines the required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

choice for handling powdered

organic compounds. Ensure

gloves are regularly inspected

for tears or punctures and are

changed immediately after

contamination or after

extended use.

Eyes
Safety glasses with side

shields or Goggles

Safety goggles are required

when there is a risk of

splashing. Standard safety

glasses with side shields

provide minimum protection.

Body Laboratory coat

A buttoned lab coat should be

worn to protect skin and

personal clothing from

contamination.

Respiratory NIOSH-approved respirator

A respirator is necessary when

handling large quantities of

Salvigenin or when working

outside of a certified chemical

fume hood. The type of

respirator should be selected

based on a risk assessment of

the specific procedure.

III. Operational Plan: Safe Handling and Storage
Protocols
A systematic approach to handling and storing Salvigenin is crucial to minimize exposure risk.

A. Engineering Controls
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Chemical Fume Hood: All weighing and handling of powdered Salvigenin should be

conducted in a certified chemical fume hood to control airborne particles.

Ventilation: Ensure the laboratory has adequate general ventilation.

B. Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within the chemical fume hood by covering the surface with absorbent paper.

Weighing: Carefully weigh the required amount of Salvigenin in the fume hood. Use a

spatula and avoid creating dust.

Dissolving: If preparing a solution, add the solvent to the solid Salvigenin slowly to prevent

splashing.

Post-Handling: After handling, decontaminate the work surface and any equipment used.

Wash hands thoroughly with soap and water, even after removing gloves.

C. Storage
Store Salvigenin in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Refer to the product insert for any specific storage temperature requirements.

IV. Disposal Plan: Responsible Waste Management
Proper disposal of Salvigenin and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

A. Salvigenin Waste
Solid Waste: Collect solid Salvigenin waste in a designated, labeled hazardous waste

container. Do not mix with general laboratory trash.

Liquid Waste: Solutions containing Salvigenin should be collected in a labeled hazardous

liquid waste container. Do not pour down the drain.
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B. Contaminated Materials
PPE: Used gloves, absorbent paper, and other contaminated disposable materials should be

placed in a sealed bag and disposed of as hazardous waste.

Empty Containers: Empty Salvigenin containers should be triple-rinsed with an appropriate

solvent. The rinsate must be collected as hazardous liquid waste. After rinsing, the container

can be disposed of in accordance with institutional guidelines, which may include defacing

the label and placing it in the regular trash.

V. Experimental Protocols
Detailed experimental protocols involving Salvigenin should be developed and reviewed by

the institution's environmental health and safety department. These protocols should

incorporate the safety measures outlined in this guide.

VI. Workflow for Safe Handling of Salvigenin
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Safe Handling Workflow for Salvigenin

Preparation

Handling (in Fume Hood)

Post-Handling

Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Salvigenin

Prepare Solution (if applicable)

Decontaminate Work Area & Equipment

Wash Hands Thoroughly

Collect Solid Waste

Collect Liquid Waste

Dispose of Contaminated PPE

End

Start

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Salvigenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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